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Compound of Interest

Compound Name:
4-(2-Amino-2-methylpropyl)phenol

acetic acid

CAS No.: 204592-23-4

Cat. No.: B3368084

Get Quote

Part 1: Executive Summary & Immediate Action
Stop and Read: If you are currently managing a spill, immediately proceed to Section 5:

Emergency Spill Response.

This guide defines the standard operating procedure (SOP) for the disposal of 4-(2-Amino-2-

methylpropyl)phenol acetate (also known as the acetic acid salt of 4-(2-amino-2-

methylpropyl)phenol).[1] This compound is a critical intermediate in the synthesis of

pharmaceutical agents such as Mirabegron.[1] Due to its phenolic and amine functionalities, it

presents specific environmental and contact hazards that require strict adherence to

incineration protocols and segregation from oxidizers.[1]

Core Disposal Directive: The only acceptable disposal method for this substance is high-

temperature incineration at an approved hazardous waste facility.[1] DO NOT discharge into

municipal sewer systems, sinks, or general trash.[1]

Part 2: Chemical Profile & Hazard Assessment
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Before handling waste, verify the chemical identity to ensure this protocol applies.

Table 1: Chemical Identification

Parameter Details

Chemical Name 4-(2-Amino-2-methylpropyl)phenol acetate

Synonyms
4-(2-Amino-2-methylpropyl)phenol acetic acid

salt; Mirabegron Intermediate

CAS Number (Salt) 204592-23-4

CAS Number (Free Base) 51706-55-9

Molecular Formula C₁₀H₁₅NO[1][2] · C₂H₄O₂ (Salt)

Molecular Weight ~225.29 g/mol (Salt)

Physical State White to off-white solid / crystalline powder

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][3]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[1][3]

Aquatic Toxicity Acute 3

H402: Harmful to aquatic life

(Phenolic compounds are

generally aquatic toxins).[1]
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Critical Safety Note: As a phenol derivative, this compound can be absorbed through the skin.

Although the acetate salt is generally less corrosive than the free amine, it must be treated with

the same level of precaution regarding dermal exposure.[1]

Part 3: Personal Protective Equipment (PPE)
To prevent exposure during disposal operations, the following PPE configuration is mandatory.

Respiratory: NIOSH-approved N95 respirator (minimum) or P100 HEPA filter if dust

generation is likely.[1]

Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm).[1] Double-gloving is

recommended for liquid waste handling.[1]

Ocular: Chemical safety goggles. Face shield required if pouring large volumes of liquid

mother liquor.[1]

Body: Lab coat required; Tyvek suit recommended for spill cleanup >100g.[1]

Part 4: Disposal Procedures (Decision Logic)
The following flowchart dictates the operational workflow for disposing of 4-(2-Amino-2-

methylpropyl)phenol acetate based on the waste state.
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Identify Waste Stream

Physical State?

Solid Waste
(Pure powder, filter cake)

Solid

Liquid Waste
(Mother liquor, solvents)

Liquid

Contaminated Debris
(Gloves, paper, filters)

Debris

1. Place in wide-mouth HDPE jar.
2. Label 'Hazardous Waste - Toxic'.
3. Seal with tamper-evident tape.

1. Adjust pH to 6-9 if highly acidic/basic.
2. Collect in solvent waste carboy (Class I).

3. Ensure compatibility (No Oxidizers).

1. Double-bag in heavy-duty polyethylene.
2. Label as 'Solid Hazardous Waste'.

Transfer to EHS for
High-Temp Incineration

Click to download full resolution via product page

Figure 1:Decision logic for waste segregation and processing.

Detailed Protocols
A. Solid Waste (Pure Compound)[1]

Containerization: Transfer the solid material into a rigid, screw-top container (HDPE or

Glass).[1] Do not use metal containers if moisture is present, as phenols can be corrosive to

certain metals over time.[1]

Labeling: Affix a hazardous waste label detailing:

Full Chemical Name: 4-(2-Amino-2-methylpropyl)phenol acetate[1][4][5]

Hazards: Irritant, Toxic
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Date of Accumulation.

Storage: Store in a secondary containment tray within a cool, dry chemical waste cabinet

until pickup.

B. Liquid Waste (Solutions/Mother Liquor)[1]

Segregation: Ensure the waste solvent stream contains NO oxidizing agents (e.g., nitric acid,

peroxides).[1] Phenols can react violently with strong oxidizers.[1]

Composition: If the compound is dissolved in organic solvents (methanol, ethyl acetate), bulk

it with the "Non-Halogenated Organic Solvents" stream.

pH Check: If the solution is aqueous, verify pH. If pH < 4 or > 10, neutralize to pH 6–8 before

adding to the general aqueous waste drum to prevent container degradation.[1]

C. Contaminated Packaging[1]

Empty Containers: Triple rinse empty reagent bottles with a suitable solvent (e.g., methanol).

[1] Add the rinsate to the Liquid Waste stream.[1]

Defacing: Deface the original label and mark "Empty - Triple Rinsed" before discarding in

standard glass recycling (if permitted by local EHS) or trash.[1]

Heavily Contaminated: If the container cannot be cleaned, treat the entire container as Solid

Waste (See Section A).[1]

Part 5: Emergency Spill Response
In the event of an accidental release, follow this containment logic to minimize environmental

impact.

Spill Detected Assess Volume & Hazard

Minor (< 100g/mL)
Manage Locally

Major (> 100g/mL)
Evacuate & Call EHS

Don PPE:
Gloves, Goggles, N95

Containment:
Use Absorbent Pads/Sand

Only if safe Cleanup:
Scoop into Waste Jar

Decontamination:
Wash area with soap/water
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Figure 2:Emergency spill response workflow.

Spill Cleanup Kit Requirements:

Inert absorbent material (Vermiculite, Sand, or Universal Spill Pads).[1]

Plastic scoop and dustpan (spark-proof recommended).[1]

Heavy-duty waste bags or wide-mouth jars.[1]

Detergent (Alconox or similar) for final surface cleaning.[1]

Part 6: Regulatory Compliance (US Focus)
RCRA Classification (USA): While 4-(2-Amino-2-methylpropyl)phenol is not explicitly listed on

the EPA "P" or "U" lists, it must be characterized by the generator.[1]

Characteristic Waste: If the waste is a liquid with pH ≤ 2 or ≥ 12.5, it is D002 (Corrosive).[1]

Toxicity: Due to the phenol structure, it is prudent to manage it as Toxic waste.[1]

Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" if it does not exhibit

ignitability, corrosivity, reactivity, or toxicity characteristics, but always dispose of via

incineration to ensure destruction.[1]

Transport (DOT):

Not regulated as a hazardous material for transport in small quantities unless part of a

flammable solution.[1]

Always check the specific SDS for the "Transportation" section as the salt form may vary by

supplier.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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